Cas no 2803860-44-6 (1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride)

• Product Name: 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride
• CAS No: 2803860-44-6
• MF: C₅H₆ClF₂NO₂S
• MW: 217.62144613266
• CID: 6038987
• Update Time: 2025-06-09

1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride

• Inchi： 1S/C5H6ClF2NO2S/c6-12(10,11)9-2-4(3-9)1-5(4,7)8/h1-3H2
• InChI Key： BHPFGPXZXAQAIP-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CN(S(Cl)(=O)=O)C2)C1

Experimental Properties

• Density: 1.76±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 293.8±40.0 °C(Predicted)
• pka: -10.97±0.40(Predicted)

Additional information on 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride

Professional Introduction to 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride (CAS No. 2803860-44-6)

1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2803860-44-6, represents a fascinating intersection of fluorine chemistry and spirocyclic structures, which are known for their enhanced metabolic stability and binding affinity. The presence of both fluorine atoms and an azaspiro scaffold makes this molecule a promising candidate for the development of novel therapeutic agents.

The sulfonyl chloride functional group attached to the spirocyclic system introduces reactivity that is highly valuable in synthetic organic chemistry. Sulfonyl chlorides are well-documented reagents for the introduction of sulfonamide moieties into molecules, which are pivotal in drug design due to their ability to modulate protein-protein interactions and enzyme activities. This property alone positions 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride as a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including bioactivity and pharmacokinetic profiles. The spirocyclic core of this compound is particularly interesting because it disrupts planarity, which can lead to unique three-dimensional conformations that may enhance binding to biological targets. The incorporation of fluorine atoms further modulates these interactions by increasing lipophilicity and electronic properties, making this molecule an attractive scaffold for structure-based drug design.

In the context of modern drug discovery, the demand for innovative molecular architectures has led to increased interest in spirocyclic compounds. These systems often exhibit reduced conformational flexibility compared to acyclic analogs, which can be advantageous in achieving high specificity for biological targets. The 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride structure combines these desirable features with the reactivity provided by the sulfonyl chloride group, offering a rich platform for further derivatization.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in advanced chemical synthesis. The spirocyclic framework necessitates precise control over reaction conditions to ensure high yield and purity. The presence of fluorine atoms further complicates the synthetic route, as fluorinated compounds often require specialized methodologies to achieve optimal results. However, these challenges also underscore the potential rewards of working with such advanced chemical entities.

One of the most compelling aspects of 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride is its potential application in developing treatments for neurological disorders. Spirocyclic compounds have shown promise in modulating neurotransmitter systems due to their ability to interact with multiple binding sites simultaneously. Additionally, the electronic effects induced by fluorine atoms can fine-tune pharmacological properties, such as receptor affinity and selectivity.

Recent studies have begun to explore the use of fluorinated sulfonyl chlorides in designing protease inhibitors, which are critical for treating conditions like HIV and cancer. The unique structural features of 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride make it an ideal candidate for generating novel inhibitors with improved efficacy and reduced side effects. Researchers have leveraged computational modeling to predict how modifications to this scaffold could enhance its bioactivity against target enzymes.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to improve drug-like properties such as solubility, metabolic stability, and cell membrane permeability. The sulfonyl chloride moiety further enhances these attributes by providing a site for further functionalization through nucleophilic substitution reactions. This allows medicinal chemists to rapidly generate libraries of derivatives with tailored properties for high-throughput screening.

In conclusion, 1,1-Difluoro-5-azaspiro[2.3]hexane-5-sulfonyl chloride (CAS No. 2803860-44-6) represents a cutting-edge compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a spirocyclic core with fluorine atoms and a sulfonyl chloride group—make it a powerful tool for designing next-generation therapeutics. As computational methods continue to advance, researchers will be better equipped to harness the full potential of this compound and its derivatives.